Cas no 29898-72-4 (4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile)

• Product Name: 4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile
• CAS No: 29898-72-4
• MF: C₂₂H₁₅N₃
• MW: 321.374604463577
• MDL: MFCD15474815
• CID: 1440495
• PubChem ID: 253661151
• Update Time: 2025-05-20

4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(4,5-diphenyl-1H-imidazol-2-yl)-
• 4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile
• 2-(4-Cyanophenyl)-4,5-diphenylimidazole
• MFCD15474815
• D90315
• 29898-72-4
• D4655
• DTXSID00477551
• CS-0450646
• SCHEMBL4551614

• MDL： MFCD15474815
• Inchi： 1S/C22H15N3/c23-15-16-11-13-19(14-12-16)22-24-20(17-7-3-1-4-8-17)21(25-22)18-9-5-2-6-10-18/h1-14H,(H,24,25)
• InChI Key： KGOZFYOJDPVGMV-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(C#N)=CC=2)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 321.12675
• Monoisotopic Mass: 321.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.47
• λmax: 339(MeOH)(lit.)

4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501

Additional information on 4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile

Introduction to 4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile (CAS No. 29898-72-4)

4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile is a significant compound in the field of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 29898-72-4, has garnered considerable attention due to its potential applications in drug development and material science. The molecular structure of this compound consists of a benzonitrile moiety linked to a 4,5-diphenyl-1H-imidazole ring, which contributes to its distinctive chemical behavior and reactivity.

The benzonitrile group in 4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile plays a crucial role in its chemical interactions. Benzonitrile derivatives are well-known for their versatility in organic synthesis, often serving as intermediates in the preparation of more complex molecules. The presence of the nitrile group also influences the electronic properties of the molecule, making it a valuable component in the design of organic semiconductors and other advanced materials.

The 4,5-diphenyl-1H-imidazole moiety is another key feature of this compound. Imidazole derivatives are widely studied in medicinal chemistry due to their biological activity. The diphenyl substitution pattern enhances the stability and reactivity of the imidazole ring, making it a suitable scaffold for developing new pharmaceutical agents. Recent research has highlighted the potential of imidazole-based compounds in targeting various diseases, including cancer and infectious disorders.

In the realm of pharmaceutical research, 4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile has been explored for its potential as a lead compound in drug discovery. Studies have demonstrated that this molecule can interact with biological targets in ways that suggest therapeutic utility. For instance, its ability to modulate enzyme activity and receptor binding has been investigated in preclinical models. These findings underscore the importance of this compound as a candidate for further development into novel therapeutic agents.

The synthesis of 4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. The efficiency and scalability of these synthetic routes are critical for producing sufficient quantities of the compound for both research and potential commercial applications.

From a material science perspective, the unique electronic properties of 4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile make it an attractive candidate for use in organic electronic devices. Research has shown that derivatives of this compound can exhibit excellent charge transport properties, making them suitable for applications in organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and other advanced technologies. The integration of this molecule into these devices could lead to innovations in display technology and energy-efficient electronics.

The biological activity of 4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile has also been explored in detail. In vitro studies have revealed that this compound can interact with various biological targets, including proteins and enzymes involved in disease pathways. These interactions have been investigated using spectroscopic techniques and computational methods to understand the molecular mechanisms at play. Such studies provide valuable insights into the potential therapeutic applications of this compound.

One area of particular interest is the use of 4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile in cancer research. Preliminary studies have suggested that this molecule can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. These findings align with broader trends in oncology research, where imidazole derivatives are being increasingly recognized for their potential as anticancer agents. Further investigation is needed to fully elucidate the mechanisms by which this compound exerts its effects.

The environmental impact of synthesizing and using 4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile is also an important consideration. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These approaches not only align with sustainable chemistry principles but also enhance the economic viability of producing this compound on a larger scale.

In conclusion, 4-(4,5-Diphenyl-1H-imidazol-2-yl)benzonitrile (CAS No. 29898-72-4) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features make it a valuable tool for drug discovery and advanced material development. Ongoing research continues to uncover new applications for this molecule, highlighting its importance as a subject of scientific inquiry.